Cas no 393078-48-3 (1,2-Propanediol, 2-(2-nitrophenyl)-)

• Product Name: 1,2-Propanediol, 2-(2-nitrophenyl)-
• CAS No: 393078-48-3
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1504738
• Update Time: 2024-08-23

1,2-Propanediol, 2-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 2-(2-nitrophenyl)-

• Inchi： 1S/C9H11NO4/c1-9(12,6-11)7-4-2-3-5-8(7)10(13)14/h2-5,11-12H,6H2,1H3
• InChI Key： JJJQDHDUYMRYQB-UHFFFAOYSA-N
• SMILES： C(O)C(C1=CC=CC=C1[N+]([O-])=O)(O)C

Computed Properties

• Exact Mass: 197.06883

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 399.5±32.0 °C(Predicted)
• PSA: 83.6
• pka: 13.09±0.29(Predicted)